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Compound of Interest

Compound Name: EB1002

Cat. No.: B15609257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EB1002 is a selective agonist of the Neurokinin 2 Receptor (NK2R) with potential applications

in metabolic disease research.[1][2] It has been shown to increase energy expenditure by

enhancing mitochondrial activity and improve insulin sensitivity and glycolipid metabolism in

animal models.[1][3] Proper dissolution and handling of EB1002 are critical for obtaining

reliable and reproducible experimental results. These application notes provide detailed

protocols for the dissolution of EB1002 in Dimethyl Sulfoxide (DMSO) and water for in vitro

research purposes.

Physicochemical Properties and Solubility
EB1002 is a white to off-white powder.[2] Its solubility in common laboratory solvents is a key

factor for the preparation of stock and working solutions.

Table 1: Solubility of EB1002
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 50 32.51

Ultrasonic treatment

may be required. Use

of newly opened, non-

hygroscopic DMSO is

recommended.[3]

Water 48.78 31.72

Requires pH

adjustment to 3 with 1

M HCl.[3]

Experimental Protocols
Protocol 1: Preparation of a 50 mg/mL EB1002 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of EB1002 in DMSO.

Materials:

EB1002 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)[4]

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:
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Equilibrate the EB1002 vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of EB1002 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50

mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 50 mg of

EB1002.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for

5-10 minutes, or until the solution is clear.[3]

Once completely dissolved, the stock solution can be aliquoted into smaller volumes to

minimize freeze-thaw cycles.

Storage: Store the DMSO stock solution at -20°C for up to one month or at -80°C for up to six

months.[3] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of an Aqueous EB1002 Stock
Solution
This protocol details the preparation of an EB1002 stock solution in water, which requires pH

adjustment.

Materials:

EB1002 powder

Nuclease-free water

1 M Hydrochloric acid (HCl)

pH meter or pH indicator strips

Sterile conical tubes
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Calibrated micropipettes

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weigh the desired amount of EB1002 powder and place it in a sterile conical tube.

Add a portion of the final volume of nuclease-free water.

While stirring, slowly add 1 M HCl dropwise to the solution to adjust the pH to 3.0. Monitor

the pH closely using a calibrated pH meter or pH strips.

Once the pH is stable at 3.0, add the remaining volume of nuclease-free water to achieve the

desired final concentration (up to 48.78 mg/mL).[3]

Vortex the solution until the EB1002 is completely dissolved.

Sterilize the aqueous solution by passing it through a 0.22 µm syringe filter before use in cell

culture or other sensitive applications.[3]

Storage: It is recommended to prepare aqueous solutions of EB1002 fresh for each

experiment. If short-term storage is necessary, store at 4°C for no longer than 24 hours.

Signaling Pathway and Experimental Workflow
EB1002 acts as a selective agonist for the Neurokinin 2 Receptor (NK2R). This interaction

triggers downstream signaling cascades that ultimately lead to increased mitochondrial

biogenesis and energy expenditure, primarily through the activation of PGC-1α.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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